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Compound of Interest

Compound Name: H-lle-OtBu.HCI

Cat. No.: B2746172

This technical guide provides a comprehensive overview of the safety data and handling
precautions for L-Isoleucine tert-butyl ester hydrochloride (H-lle-OtBu.HCI), a common amino
acid derivative used in peptide synthesis and other research applications.[1] This document is
intended for laboratory personnel, researchers, and professionals in the field of drug
development who handle this compound.

Chemical and Physical Properties

H-lle-OtBu.HCI is the hydrochloride salt of the tert-butyl ester of L-isoleucine.[1] The tert-butyl
ester group serves as a protecting group for the carboxylic acid functionality of the amino acid.
Key identification and physical properties are summarized below.

Table 1: Compound Identification
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Identifier Value

Chemical Name L-Isoleucine tert-butyl ester hydrochloride

H-lle-OtBu.HCI, lle-OtBu.HCI, tert-butyl

Synonyms (2S,3S)-2-amino-3-methylpentanoate
hydrochloride

CAS Number 69320-89-4

Molecular Formula C10H22CINO2

Molecular Weight 223.74 g/mol [2][3][4]

Appearance White to off-white solid

Table 2: Physical and Chemical Data

Property Value

Melting Point 160 °C

Boiling Point 222.4 °C at 760 mmHg
Flash Point 90.3°C

Soluble in DMSO (100 mg/mL), Chloroform,
Solubility Dichloromethane, Ethyl Acetate, Acetone, and
Methanol (50 mg/mL).

Vapor Pressure 0.102 mmHg at 25 °C

Safety and Hazard Information

While some suppliers state no known specific hazards, it is crucial to handle H-lle-OtBu.HCI
with the standard precautions for laboratory chemicals. The primary hazards are associated
with inhalation, skin and eye contact, and ingestion of the solid material.

Table 3: GHS Hazard Statements (Potential)
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Hazard Statement

Acute Toxicity, Oral May be harmful if swallowed.

May be harmful if inhaled. May cause

Acute Toxicity, Inhalation _ o
respiratory tract irritation.

Skin Corrosion/Irritation May cause skin irritation.

Eye Damage/Irritation May cause eye irritation.

Note: Specific GHS classifications may vary by supplier. Always refer to the vendor-specific
Safety Data Sheet (SDS).

Table 4: Toxicological Data

Test Result

LD50 (Oral) No data available
LD50 (Dermal) No data available
LC50 (Inhalation) No data available

Extensive toxicological studies for H-lle-OtBu.HCI are not readily available in the public
domain. In the absence of specific data, the compound should be handled as potentially

hazardous.

Handling Precautions and Personal Protective
Equipment (PPE)

Adherence to proper handling procedures is essential to minimize risk. The following is a
general workflow for the safe handling of H-lle-OtBu.HCI in a laboratory setting.
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Caption: Safe Handling Workflow for H-lle-OtBu.HCI.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles are mandatory.

o Skin Protection: A standard laboratory coat and nitrile gloves should be worn.

o Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator should
be used.

Experimental Protocols: General Best Practices

While specific experimental protocols will vary, the following are general best practices for
incorporating H-lle-OtBu.HCI into a typical peptide synthesis workflow.

General Protocol for Use in Solid-Phase Peptide Synthesis (SPPS):

o Resin Swelling: Swell the synthesis resin in a suitable solvent (e.g., DMF) in the reaction
vessel.

o Deprotection: Remove the Fmoc protecting group from the resin-bound amino acid using a
solution of piperidine in DMF.

e Washing: Thoroughly wash the resin to remove residual piperidine and byproducts.

e Amino Acid Coupling:
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o In a separate vial, dissolve H-lle-OtBu.HCI and a coupling agent (e.g., HBTU, HATU) in a
suitable solvent (e.g., DMF).

o Add a base (e.g., DIPEA, NMM) to neutralize the hydrochloride salt and activate the amino

acid.

o Add the activated amino acid solution to the reaction vessel containing the deprotected

resin.

o Allow the coupling reaction to proceed for the specified time.

e Washing: Wash the resin to remove excess reagents.

o Repeat: Repeat the deprotection, washing, and coupling steps for each subsequent amino

acid in the peptide sequence.

The logical flow for a single coupling step in SPPS is illustrated below.
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Caption: Single Amino Acid Coupling Step in SPPS.

First Aid and Emergency Procedures

Table 5: First Aid Measures
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Exposure Route Procedure

Move the person to fresh air. If breathing is

Inhalation . ) ) )
difficult, give oxygen. Seek medical attention.
Immediately wash the affected area with soap

Skin Contact and plenty of water. Remove contaminated

clothing.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) ] )

do. Continue rinsing. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ! . . .
mouth with water and seek immediate medical

attention.

Spill Response:

In the event of a spill, wear appropriate PPE, cover the spill with an inert absorbent material,
and collect it in a sealed container for disposal. Avoid generating dust. Ventilate the area and
wash the spill site after material pickup is complete.

Storage and Stability

» Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
Recommended storage temperatures may vary, with some suppliers suggesting refrigeration
(-20°C for long-term storage).

e Incompatible Materials: Avoid contact with strong oxidizing agents.

e Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes
of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.

By adhering to the guidelines outlined in this document, researchers can safely handle H-lle-
OtBu.HCI and minimize the risk of exposure in the laboratory. Always consult the most recent
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version of the Safety Data Sheet from your supplier for the most detailed and up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2746172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

